Cas no 2241129-14-4 (7-phenyl-1,3-dioxaindane-5-carbaldehyde)

• Product Name: 7-phenyl-1,3-dioxaindane-5-carbaldehyde
• CAS No: 2241129-14-4
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• MDL: MFCD31736012
• CID: 5184432
• PubChem ID: 138039484
• Update Time: 2025-10-28

7-phenyl-1,3-dioxaindane-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Phenyl-1,3-benzodioxole-5-carbaldehyde
• 7-phenyl-1,3-dioxaindane-5-carbaldehyde
• Z2685947521

• MDL： MFCD31736012
• Inchi： 1S/C14H10O3/c15-8-10-6-12(11-4-2-1-3-5-11)14-13(7-10)16-9-17-14/h1-8H,9H2
• InChI Key： QQOXPTYUWXKYPV-UHFFFAOYSA-N
• SMILES： O1COC2=CC(C=O)=CC(C3C=CC=CC=3)=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Additional information on 7-phenyl-1,3-dioxaindane-5-carbaldehyde

Introduction to 7-phenyl-1,3-dioxaindane-5-carbaldehyde (CAS No. 2241129-14-4)

7-phenyl-1,3-dioxaindane-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2241129-14-4, is a heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the dioxaindane family, a class of molecules characterized by a fused ring system containing two oxygen atoms. The presence of a phenyl group and an aldehyde functional group at the 7th and 5th positions, respectively, imparts unique reactivity and potential biological activity, making it a valuable scaffold for further chemical modification and exploration.

The structure of 7-phenyl-1,3-dioxaindane-5-carbaldehyde consists of a six-membered aromatic ring substituted with a phenyl group at the 7th position, connected to a five-membered dioxaindane ring. The aldehyde group at the 5th position serves as a reactive site for various chemical transformations, including condensation reactions, oxidation, and reduction processes. These structural features make the compound a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in 7-phenyl-1,3-dioxaindane-5-carbaldehyde due to its potential applications in medicinal chemistry. The dioxaindane core is known for its stability and ability to participate in multiple bonding interactions, which can be exploited to design molecules with specific biological targets. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors, suggesting their utility in treating inflammatory diseases and metabolic disorders.

One of the most compelling aspects of 7-phenyl-1,3-dioxaindane-5-carbaldehyde is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive aldehyde group to form Schiff bases and other heterocyclic compounds that exhibit enhanced pharmacological properties. These derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer effects, highlighting the compound's potential as a building block in drug discovery.

The synthesis of 7-phenyl-1,3-dioxaindane-5-carbaldehyde typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the phenyl and aldehyde moieties. Advances in catalytic methods have also enabled more efficient and scalable production processes for this compound.

Recent research has focused on optimizing the synthetic pathways for 7-phenyl-1,3-dioxaindane-5-carbaldehyde to improve yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance the introduction of substituents at specific positions on the dioxaindane ring. These advancements not only facilitate large-scale production but also open up new possibilities for structural diversification.

Beyond its synthetic significance, 7-phenyl-1,3-dioxaindane-5-carbaldehyde has been explored for its potential role in materials science. The rigid aromatic structure and multiple reactive sites make it an attractive candidate for designing polymers and functional materials with tailored properties. For example, polymers incorporating this unit may exhibit enhanced thermal stability or optical activity due to the presence of the dioxaindane moiety.

The pharmacological potential of 7-phenyl-1,3-dioxaindane-5-carbaldehyde has been further investigated through computational modeling and high-throughput screening techniques. These studies aim to identify novel derivatives with improved efficacy and reduced side effects. By leveraging structural biology insights and molecular docking simulations, researchers can predict how modifications to the core dioxaindane scaffold will affect biological activity.

In conclusion,7-phenyl-1,3-dioxaindane-5-carbaldehyde (CAS No. 2241129-14-4) is a multifaceted compound with significant applications in both synthetic chemistry and drug discovery. Its unique structural features provide opportunities for designing molecules with diverse biological activities. As research continues to uncover new synthetic methods and pharmacological properties,7-phenyl1,3-dioxaindane-5-carbaldehyde is poised to remain a cornerstone in medicinal chemistry innovation.